Cas no 893924-36-2 (1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo3,4-dpyrimidine
• CAS No: 893924-36-2
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 6285454
• PubChem ID: 7199938
• Update Time: 2025-07-03

1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo3,4-dpyrimidine
• F1874-0917
• SR-01000909469-1
• 1-(2,4-dimethylphenyl)-4-{[2-(1,3-dioxolan-2-yl)ethyl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidine
• AKOS024615694
• SR-01000909469
• 4-((2-(1,3-dioxolan-2-yl)ethyl)thio)-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
• 893924-36-2
• 1-(2,4-dimethylphenyl)-4-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C18H20N4O2S/c1-12-3-4-15(13(2)9-12)22-17-14(10-21-22)18(20-11-19-17)25-8-5-16-23-6-7-24-16/h3-4,9-11,16H,5-8H2,1-2H3
• InChI Key： HSAZLCGDBIMURT-UHFFFAOYSA-N
• SMILES： S(C1=C2C=NN(C2=NC=N1)C1C=CC(C)=CC=1C)CCC1OCCO1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo3,4-dpyrimidine

Introduction to 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 893924-36-2)

The compound 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo[3,4-d]pyrimidine, identified by its CAS number 893924-36-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of compounds well-documented for their pharmacological potential. The structural features of this compound, particularly the presence of a dimethylphenyl group at the 1-position and a 1,3-dioxolan-2-yl ethylsulfanyl moiety at the 4-position, contribute to its unique chemical and biological properties.

Recent research has highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These compounds exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The dimethylphenyl substituent enhances lipophilicity and binding affinity to biological targets, while the sulfanyl group introduced through the 1,3-dioxolan-2-yl moiety improves metabolic stability and bioavailability. Such structural modifications are critical in optimizing drug-like properties and improving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor growth and progression. The specific arrangement of functional groups in 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo[3,4-d]pyrimidine suggests that it may interact with critical pathways such as MAPK and PI3K/Akt signaling. Preliminary in vitro studies have demonstrated promising activity against several cancer cell lines, indicating its potential as a lead compound for further development.

The 1,3-dioxolan-2-yl ethylsulfanyl group is particularly noteworthy for its role in modulating drug interactions. This moiety not only contributes to the compound's solubility but also serves as a linker that can be exploited for prodrug design or targeted delivery systems. Such features are increasingly relevant in modern drug development, where precision and efficiency are paramount. The ability to fine-tune these structural elements allows researchers to tailor pharmacokinetic profiles to specific therapeutic needs.

In addition to its oncological applications, this compound has shown promise in addressing inflammatory and autoimmune disorders. The pyrazolo[3,4-d]pyrimidine core is known to modulate cytokine production and immune cell function, making it a valuable candidate for conditions like rheumatoid arthritis or inflammatory bowel disease. The presence of the dimethylphenyl group further enhances its interaction with nuclear receptors involved in inflammation regulation. This dual functionality positions the compound as a versatile tool for exploring novel therapeutic strategies.

The synthesis of 1-(2,4-dimethylphenyl)-4-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1H-pyrazolo[3,4-d]pyrimidine represents a culmination of advances in synthetic organic chemistry. The multi-step process involves key transformations such as cyclization reactions and sulfanylation steps that highlight the synthetic ingenuity required to construct such complex molecules. These synthetic strategies are not only impressive from a chemical standpoint but also demonstrate the feasibility of producing derivatives with tailored biological activities.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to its target proteins. The interactions between the dimethylphenyl, sulfanyl, and pyrazolo[3,4-d]pyrimidine rings with key residues in enzymes like kinases have been mapped out using techniques such as docking simulations and molecular dynamics (MD) simulations. These insights have guided medicinal chemists in optimizing potency and selectivity for future drug candidates.

The pharmacokinetic profile of this compound is another area of active investigation. In preclinical studies conducted by leading pharmaceutical companies, the compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The dimethylphenyl group contributes to good oral bioavailability while minimizing off-target effects through selective binding to relevant receptors. Additionally，the metabolic stability imparted by the sulfanylated side chain ensures prolonged circulation time without significant degradation.

Future directions for research on 1-(2,4-dimethylphenyl)-4-{2-(1，dioxolan-2-yI)ethyll sulfanyl}-I H-pyrazolo[34d pyrimidine (CAS No．89 39 24 -36 - 22 include exploring its mechanism of action at a deeper level。By combining experimental approaches with computational modeling，scientists aim to elucidate how this molecule interacts with cellular machinery at both molecular and systems levels。Such comprehensive understanding will be crucial for developing next-generation therapeutics that leverage synergistic effects between multiple targets。